Cas no 92921-25-0 (M-MaleiMidobenzoyl-N-hydroxysulfosucciniMide ester)

• Product Name: M-MaleiMidobenzoyl-N-hydroxysulfosucciniMide ester
• CAS No: 92921-25-0
• MF: C₁₅H₁₀N₂O₉S
• MW: 394.31
• MDL: MFCD00054983
• CID: 801056
• PubChem ID: 124851
• Update Time: 2025-04-28

M-MaleiMidobenzoyl-N-hydroxysulfosucciniMide ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,3-(2,5-dihydro-2,5-dioxo-1H-pyrrol-1-yl)-, 2,5-dioxo-3-sulfo-1-pyrrolidinylester, sodium salt (1:1)
• 3-MALEIMIDOBENZOYL-N-HYDROXYSULPHOSUCCINIMIDE ESTER
• Benzoic acid,3-(2,5-dihydro-2,5-dioxo-1H-pyrrol-1-yl)-, 2,5-dioxo-3-sulfo-1-pyrrolidinylester,...
• M-MALEIMIDOBENZOYL-N-HYDROXYSULFOSUCCINIMIDE ESTER
• SULFO-MBS
• Sulfo-MBS Crosslinker
• 3-Pyrrolidinesulfonic acid, 1-((3-(2,5-dihydro-2,5-dioxo-1H-pyrrol-1-yl)benzoyl)oxy)-2,5-dioxo-
• 1-[3-(2,5-dioxopyrrol-1-yl)benzoyl]oxy-2,5-dioxopyrrolidine-3-sulfonic acid
• Sulfo-MBS Cross linker
• 1-{[3-(2,5-Dioxo-2,5-dihydro-1H-pyrrol-1-yl)benzoyl]oxy}-2,5-dioxopyrrolidine-3-sulfonic acid
• 103848-62-0
• DIYPCWKHSODVAP-UHFFFAOYSA-N
• 1-((3-(2,5-Dihydro-2,5-dioxo-1H-pyrrol-1-yl)benzoyl)oxy)-2,5-dioxo-3-pyrrolidinesulfonic acid
• Sulfo-MBS Cross-linker
• 3-Maleimidobenzoyl-N-hydroxysulphosuccinimide ester sodium salt
• 3-Maleimidobenzoic acid N-hydroxysulfosuccinimide ester
• SCHEMBL4289308
• Sulpho-mbs
• m-Maleimidobenzoyl-N-hydroxysulphosuccinimide ester
• DTXSID60908634
• sodium;1-[3-(2,5-dioxopyrrol-1-yl)benzoyl]oxy-2,5-dioxopyrrolidine-3-sulfonate
• 1-((3-(2,5-Dioxo-2,5-dihydro-1H-pyrrol-1-yl)benzoyl)oxy)-2,5-dioxopyrrolidine-3-sulfonic acid
• M-MaleiMidobenzoyl-N-hydroxysulfosucciniMide ester

• MDL： MFCD00054983
• Inchi： 1S/C15H10N2O9S/c18-11-4-5-12(19)16(11)9-3-1-2-8(6-9)15(22)26-17-13(20)7-10(14(17)21)27(23,24)25/h1-6,10H,7H2,(H,23,24,25)
• InChI Key： DIYPCWKHSODVAP-UHFFFAOYSA-N
• SMILES： S(C1C(N(C(C1)=O)OC(C1C=CC=C(C=1)N1C(C=CC1=O)=O)=O)=O)(=O)(=O)O

Computed Properties

• Exact Mass: 415.99300
• Monoisotopic Mass: 394.011
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 839
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 164A^2
• XLogP3: -0.4

Experimental Properties

• Density: 1.84
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.72
• PSA: 166.64000
• LogP: -0.05580

M-MaleiMidobenzoyl-N-hydroxysulfosucciniMide ester Security Information

• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acylaminobenzoic acid and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Acylaminobenzoic acid and derivatives